5-Bromo-2-[(5-bromo-2-methoxybenzoyl)amino]benzoic acid

• Molecular Formula: C15H11Br2NO4
• Molecular Weight: 429.06 g/mol
• IUPAC Name: 5-bromo-2-[(5-bromo-2-methoxybenzoyl)amino]benzoic acid
• InChI: InChI=1S/C15H11Br2NO4/c1-22-13-5-3-9(17)7-11(13)14(19)18-12-4-2-8(16)6-10(12)15(20)21/h2-7H,1H3,(H,18,19)(H,20,21)
• InChI Key: BPZKSZAGZPYBTP-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Br)C(=O)NC2=C(C=C(C=C2)Br)C(=O)O

Description

5-Bromo-2-[(5-bromo-2-methoxybenzoyl)amino]benzoic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BBABA and is a derivative of benzoic acid. BBABA has been found to have a wide range of biochemical and physiological effects that make it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of BBABA is not fully understood, but it is thought to involve the binding of the compound to specific target molecules in the body. This binding can lead to changes in the activity of these molecules, resulting in the observed biochemical and physiological effects of BBABA.
Biochemical and Physiological Effects:
BBABA has been found to have a number of biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the ability to chelate metal ions, and the potential to act as an antioxidant. These effects make BBABA a valuable tool for researchers studying various biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of BBABA is its ability to act as a fluorescent probe for the detection of metal ions, which can be useful in a variety of lab experiments. However, the compound has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are many potential future directions for research involving BBABA. For example, the compound could be further studied for its potential as an inhibitor of carbonic anhydrase, which could have implications for the treatment of certain medical conditions. Additionally, the use of BBABA as a fluorescent probe could be explored further, potentially leading to the development of new diagnostic tools for various diseases.

Synthesis Methods

BBABA can be synthesized through a multi-step process that involves the reaction of 5-bromo-2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 5-aminosalicylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield BBABA.

Scientific Research Applications

BBABA has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of metal ions such as copper and zinc. It has also been studied for its potential as an inhibitor of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body.